Cas no 150375-23-8 (Bicyclo[5.1.0]oct-2-ene-2-acetic acid, 3-acetyl-1,5,5-trimethyl-, methyl ester, (1R,7S)-)

• Product Name: Bicyclo[5.1.0]oct-2-ene-2-acetic acid, 3-acetyl-1,5,5-trimethyl-, methyl ester, (1R,7S)-
• CAS No: 150375-23-8
• MF: C₁₆H₂₄O₃
• MW: 264.360567223135
• CID: 225332
• Update Time: 2024-03-01

Bicyclo[5.1.0]oct-2-ene-2-acetic acid, 3-acetyl-1,5,5-trimethyl-, methyl ester, (1R,7S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[5.1.0]oct-2-ene-2-aceticacid, 3-acetyl-1,5,5-trimethyl-, methyl ester, (1R,7S)-
• (-)-SecoswartzianinB
• Bicyclo[5.1.0]oct-2-ene-2-aceticacid, 3-acetyl-1,5,5-trimethyl-, methyl ester, (1R-cis)-
• Secoswartzianin B
• Bicyclo[5.1.0]oct-2-ene-2-acetic acid, 3-acetyl-1,5,5-trimethyl-, methyl ester, (1R,7S)-

• Inchi： 1S/C16H24O3/c1-10(17)12-9-15(2,3)7-11-8-16(11,4)13(12)6-14(18)19-5/h11H,6-9H2,1-5H3/t11-,16+/m0/s1
• InChI Key： VYLMIBLQFMHGPL-MEDUHNTESA-N
• SMILES： [C@]12(C)[C@]([H])(C1)CC(C)(C)CC(C(C)=O)=C2CC(OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• XLogP3: 3.338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Methyl esters